Cas no 1179020-39-3 (5-(4-ethylphenyl)-2-fluorobenzoic acid)

5-(4-Ethylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an ethylphenyl substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which can serve as a key intermediate in the synthesis of biologically active molecules. The fluorine atom at the 2-position enhances electronic properties, potentially influencing binding affinity and metabolic stability in drug development. Its benzoic acid core allows for further functionalization, making it a versatile building block in organic synthesis. The compound is typically characterized by high purity and stability, ensuring reliable performance in research applications.

5-(4-ethylphenyl)-2-fluorobenzoic acid structure

1179020-39-3 structure

Product Name:5-(4-ethylphenyl)-2-fluorobenzoic acid

CAS No:1179020-39-3

MF:C₁₅H₁₃FO₂

MW:244.260927915573

MDL:MFCD12859474

CID:2615566

PubChem ID:53211229

Update Time:2025-06-08

5-(4-ethylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-ethylphenyl)-2-fluorobenzoic acid
- 1179020-39-3
- DTXSID30681260
- 4'-Ethyl-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 5-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%
- MFCD12859474
- MDL： MFCD12859474
- Inchi： 1S/C15H13FO2/c1-2-10-3-5-11(6-4-10)12-7-8-14(16)13(9-12)15(17)18/h3-9H,2H2,1H3,(H,17,18)
- InChI Key： GQMNIJKKYYGMAQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)CC

Computed Properties

Exact Mass: 244.08995782Da
Monoisotopic Mass: 244.08995782Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 37.3Å²

5-(4-ethylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326328-5 g	5-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%; .	1179020-39-3	95%	5g	€1159.00	2023-04-26
abcr	AB326328-5g	5-(4-Ethylphenyl)-2-fluorobenzoic acid, 95%; .	1179020-39-3	95%	5g	€1159.00	2024-06-08